9-Methoxyellipticine

• IUPAC Name: 9-methoxy-5,11-dimethyl-6H-pyrido[4,3-b]carbazole
• InChI: InChI=1S/C18H16N2O/c1-10-15-9-19-7-6-13(15)11(2)18-17(10)14-8-12(21-3)4-5-16(14)20-18/h4-9,20H,1-3H3
• InChI Key: BKRMCDAOAQWNTG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C=CN=CC2=C(C3=C1NC4=C3C=C(C=C4)OC)C
• Molecular Formula: C18H16N2O
• Related CAS: 26691-08-7 (lactate[1:1]), 32416-57-2 (lactate), 33698-51-0 (hydrochloride)
• DSSTOX Substance ID: DTXSID50146028
• Molecular Weight: 276.3 g/mol
• CAS RN: 10371-86-5

Description

9-Methoxyellipticine (9ME) is a natural compound derived from the alkaloid family of plants, which is known to possess anti-inflammatory, anti-tumor, and anti-cancer properties. 9ME has been studied extensively over the past few decades due to its potential therapeutic applications. Research has shown that 9ME has a wide range of biochemical and physiological effects, which can be harnessed for therapeutic purposes.

Scientific Research Applications

• Antitumor Activity : 9-Methoxyellipticine and its derivatives, such as 9-hydroxyellipticine, have been isolated from plants like Ochrosia elliptica and Aspidosperma olivaceum. These compounds exhibit significant antitumor activities. For example, elliptinium and datelliptium, derivatives of 9-hydroxyellipticine, have been used to treat advanced breast cancer. Their mode of action includes intercalating with DNA and inhibiting topoisomerase II (Ohashi & Oki, 1996).

• Microbial Transformations : Microorganisms like Cunninghamella echinulata and Penicillium Brevicompactum have been used to achieve O-demethylation of this compound, producing 9-hydroxyellipticine. This transformation is significant for understanding the metabolic pathways and potential modifications of the compound for improved therapeutic applications (Chien & Rosazza, 1979).

• Membrane Interactions : Studies have shown that this compound can significantly disorganize membrane structures, induce leaks in liposomes, and affect the respiration of bacterial membranes. It is particularly efficient in decreasing the surface charge of membranes and disrupting their structural integrity, which is crucial for understanding its mechanism of action in cancer cells (Tercé, Tocanne, & Lanéelle, 1983).

• Enzymatic Demethylation : The compound has been subjected to peroxidase-catalyzed O-demethylation, leading to the formation of corresponding quinone-imine derivatives. This enzymatic reaction might represent a novel metabolic pathway for this compound, offering insights into its metabolic processing and potential toxicity or side effects (Meunier & Meunier, 1985).

• Pharmacokinetics : The biliary and urinary excretion of this compound in rats and its blood kinetics in rabbits have been studied, revealing that the compound undergoes rapid systemic clearance and its pharmacokinetics are significantly altered after repeated dosage. This information is vital for designing dosing regimens and understanding its long-term effects (Lecointe & Puget, 1983).

• Synthesis and Design : Efforts have been made to synthesize this compound and related compounds with improved stability and water solubility to facilitate clinical application and extend their therapeutic potential. The design and synthesis of these compounds are crucial for developing more effective and safer antitumor drugs (Jurayj et al., 1994).

Mechanism of Action

Target of Action

• In vitro screening revealed significant antibacterial activity against multidrug-resistant (MDR) Klebsiella pneumoniae and Shiga toxin-producing Escherichia coli (STEC O157) (Gram-negative bacteria), as well as Methicillin-resistant Staphylococcus aureus (MRSA) (Gram-positive bacteria) .

Result of Action

• In Vivo Efficacy :
  • Reductions :
    • Lesions (inflammatory cell infiltration, congestion, and edema) .

Future Directions

The future directions for 9-Methoxyellipticine research include investigating more this compound-based antibiotics to determine the most effective combinations and concentrations. In addition, structural modifications could amend the pharmacodynamics, pharmacokinetics, and the structure–activity relationship.

Biochemical Analysis

Biochemical Properties

9-Methoxyellipticine has been shown to interact with DNA, where it intercalates into the DNA structure . This interaction can inhibit the function of certain enzymes and proteins, such as the wild-type c-Kit and c-Kit containing the D816V activating mutation .

Cellular Effects

This compound has been found to have significant antibacterial activity against multidrug-resistant Klebsiella pneumoniae and Shiga toxin-producing Escherichia coli (STEC O157), which are Gram-negative bacteria . It also affects cell signaling pathways and gene expression, leading to changes in cellular metabolism .

Molecular Mechanism

At the molecular level, this compound exerts its effects by intercalating into DNA . This can lead to inhibition or activation of enzymes, changes in gene expression, and binding interactions with biomolecules .

Temporal Effects in Laboratory Settings

The effects of this compound have been observed over time in laboratory settings. It has been shown to have long-term effects on cellular function in both in vitro and in vivo studies

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models

Metabolic Pathways

It is known that it interacts with enzymes and cofactors, and can affect metabolic flux or metabolite levels .

Transport and Distribution

It is known that it can interact with transporters or binding proteins .

Subcellular Localization

It is known that it can be directed to specific compartments or organelles .

Q & A

A: 9-Methoxyellipticine is known to intercalate into DNA [, , , , , , , , , ]. This intercalation disrupts DNA replication and transcription, ultimately leading to cell death. Additionally, this compound has been shown to inhibit topoisomerase II [, ], an enzyme crucial for DNA replication and repair.

A:

• Molecular Formula: C₁₈H₁₆N₂O []
• Molecular Weight: 276.34 g/mol []

ANone: While the provided research primarily focuses on the biological activity and synthesis of this compound, some information on its interactions with membranes can be gleaned:

• Membrane Interactions: this compound displays amphiphilic properties and can penetrate deeply into lipid layers, even reaching the first methylene groups of the acyl chains [, ]. This interaction is influenced by the presence of cholesterol, which hinders its penetration [, ].
• Interaction with Phospholipids: this compound strongly interacts with negatively charged phospholipids, modifying their phase properties and forming drug/lipid associations [, ]. This suggests a potential role for membrane interactions in its mechanism of action.

ANone: The provided research focuses on this compound as a potential anticancer agent and does not describe any catalytic properties or applications.

ANone: While specific details on computational studies are limited in the provided research, one paper mentions the use of electronic property calculations:

• Electronic Properties: Research on the biooxidation of this compound involved examining the electronic properties of its oxidized forms to understand their electrophilicity and potential for biological activity [].

ANone: Several studies highlight the impact of structural modifications on the biological activity of this compound:

• 9-Hydroxyellipticine (metabolite): 9-Hydroxyellipticine, a major metabolite of this compound, exhibits higher potency [, , , ]. This suggests the importance of the 9-hydroxy group for activity.
• Quaternary ammonium salts: Introducing a quaternary ammonium ion at position 2 of the ellipticine scaffold enhances water solubility without compromising activity [, ].
• Amino-alkyl substituents: Adding amino-alkyl groups, particularly at position 1, improves water solubility and often enhances potency [, , ].
• Glycosylation: Attaching sugar moieties to the ellipticine core via glycosidic linkages has been explored to improve water solubility and pharmacokinetic properties [].

A:

• Water solubility: this compound's poor water solubility has been a limitation for its clinical development [].
• Derivatization Strategies: Researchers have explored various derivatization strategies, such as introducing quaternary ammonium ions, amino-alkyl substituents, and glycosylation, to improve its water solubility [, , ].

ANone:

• Metabolism: this compound undergoes O-demethylation to form 9-Hydroxyellipticine, primarily by liver microsomes [, , , ].
• Excretion: Both this compound and its metabolite, 9-Hydroxyellipticine, are partly excreted in bile as glucuronides in rats [].

ANone:

• In vitro activity: this compound exhibits cytotoxicity against various cancer cell lines, including L1210 leukemia and NIH-3T3 cells [].
• Animal Models: Studies have demonstrated its efficacy in vivo against P388 leukemia and colon 38 tumor models in mice [].
• Mechanism of Action: Its antitumor activity is attributed to DNA intercalation, topoisomerase II inhibition, and potential interactions with cell membranes [, , , , , , , , , , , , , , , ].

ANone: While the research provided doesn't directly address resistance mechanisms, its structural similarity to other DNA intercalators suggests that mechanisms commonly observed with these agents, such as increased drug efflux or alterations in topoisomerase II, could potentially contribute to resistance. Further research is needed to investigate specific resistance mechanisms.

ANone:

• Hemolysis: this compound has been shown to cause hemolysis in vitro and in vivo. This effect was found to be concentration-dependent and related to the compound's surface activity, lipophilicity, and cellular uptake [].
• Factors influencing hemolysis: Studies showed that hemolysis induced by this compound could be ameliorated by various factors, including citrate, EDTA, oxytetracycline, and ICRF-159, suggesting calcium ion involvement in the process [].

ANone: One study explored the use of low-density lipoproteins (LDLs) as carriers for this compound:

• LDL-mediated drug delivery: Researchers successfully incorporated this compound into LDLs via a microemulsion fusion technique []. This approach aimed to exploit the LDL receptor pathway for targeted delivery to cancer cells, which often overexpress LDL receptors.

ANone:

• High-Performance Liquid Chromatography (HPLC): HPLC was employed to identify and verify the presence of 9-Hydroxyellipticine, a major metabolite of this compound, in microbial transformation studies [, ].
• Spectrophotometry: This technique was utilized to study the interactions of this compound with model and natural membranes, revealing its ability to interact with negatively charged phospholipids and undergo protonation in their presence [].